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Compound of Interest

Compound Name: 4-Chlorophenylurea

Cat. No.: B1664162 Get Quote

In the realm of chemical compounds utilized in agricultural and life sciences research, precise

nomenclature is paramount to understanding function and application. This guide provides a

comprehensive comparison of 4-Chlorophenylurea and forchlorfenuron (CPPU), clarifying

their distinct chemical identities and primary uses. While both are phenylurea compounds, their

applications diverge significantly, with forchlorfenuron being a potent plant growth regulator and

4-Chlorophenylurea primarily serving as a chemical intermediate.

Understanding the Nomenclature and Structural
Differences
The key to distinguishing between these two compounds lies in their chemical names and

corresponding structures.

4-Chlorophenylurea is a simple substituted urea. Its IUPAC name is (4-chlorophenyl)urea.

The structure consists of a urea core substituted with a 4-chlorophenyl group.

Forchlorfenuron (CPPU), on the other hand, is a more complex molecule. Its IUPAC name is N-

(2-Chloro-4-pyridyl)-N′-phenylurea or 1-(2-chloro-4-pyridinyl)-3-phenylurea. This structure

features a urea bridge linking a phenyl group and a 2-chloro-4-pyridinyl group. It is this pyridinyl

group that confers its potent biological activity as a synthetic cytokinin.[1]
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The following table summarizes the key properties of 4-Chlorophenylurea and

forchlorfenuron.

Property 4-Chlorophenylurea Forchlorfenuron (CPPU)

IUPAC Name (4-chlorophenyl)urea
N-(2-Chloro-4-pyridyl)-N′-

phenylurea

Common Synonyms
p-Chlorophenylurea, 1-(4-

chlorophenyl)urea
CPPU, KT-30, 4PU-30

CAS Number 140-38-5 68157-60-8

Molecular Formula C₇H₇ClN₂O C₁₂H₁₀ClN₃O

Molecular Weight 170.60 g/mol 247.68 g/mol

Primary Role
Chemical intermediate,

Metabolite of Diflubenzuron[2]

Plant growth regulator

(synthetic cytokinin)[1][3]

Solubility
Insoluble in water, soluble in

ethanol

Insoluble in water, soluble in

organic solvents (e.g.,

acetone, ethanol)[4]

Forchlorfenuron (CPPU) as a Plant Growth
Regulator
Forchlorfenuron is a highly effective synthetic cytokinin used in agriculture to enhance fruit size,

quality, and overall yield. Its mechanism of action involves mimicking natural cytokinins, which

are a class of plant hormones that promote cell division and growth.

Mechanism of Action
CPPU functions by stimulating cell division rather than cell enlargement, leading to a greater

number of cells in the fruit tissue. It also acts synergistically with endogenous auxins, another

class of plant hormones, to promote cell division and lateral growth. Furthermore, CPPU can

delay the senescence (aging) of cells by maintaining chlorophyll content. Research has also

shown that forchlorfenuron treatment can up-regulate the expression of cytokinin-responsive

genes.
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The following diagram illustrates the proposed signaling pathway of forchlorfenuron in

promoting fruit growth.

Forchlorfenuron (CPPU) Plant Cell Cytokinin ReceptorsBinds to Signal Transduction CascadeActivates Cytokinin-Responsive
Genes

Upregulates Cell DivisionPromotes Fruit Growth &
Development

Endogenous Auxins

Synergistic action with

Click to download full resolution via product page

Proposed signaling pathway of forchlorfenuron (CPPU).

Experimental Protocol: Application of
Forchlorfenuron (CPPU) to Increase Kiwifruit Size
This protocol is based on findings from studies on the application of CPPU to kiwifruit.

Objective: To evaluate the effect of forchlorfenuron (CPPU) on the fruit size and weight of

Kiwifruit (Actinidia deliciosa) cv. Hayward.

Materials:

Forchlorfenuron (CPPU) soluble powder

Distilled water

Beakers and graduated cylinders

Stirring rod

Spraying equipment or dipping containers

Personal Protective Equipment (PPE): gloves, safety glasses

Experimental Design:

Treatments:
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T1: Untreated control

T2: 5 ppm CPPU (Dip Application) at petal fall

T3: 5 ppm CPPU (Foliar Application) at petal fall

T4: 5 ppm CPPU (Dip Application), 15 days after petal fall

T5: 5 ppm CPPU (Foliar Application), 15 days after petal fall

Replicates: Use a sufficient number of vines per treatment, ensuring uniformity in vine age

and vigor.

Procedure:

Solution Preparation:

To prepare a 5 ppm (mg/L) solution, dissolve 5 mg of CPPU powder in a small amount of

an organic solvent like ethanol or acetone (as it is poorly soluble in water alone) and then

bring the final volume to 1 liter with distilled water. Ensure the solution is thoroughly mixed.

Application:

Dip Application: At the specified time (petal fall or 15 days after), individually dip the young

fruitlets into the prepared CPPU solution for a few seconds.

Foliar Application: At the specified time, use a sprayer to apply the CPPU solution to the

foliage and young fruit, ensuring thorough coverage.

Data Collection:

At harvest, randomly collect a sample of fruits from each treated and control vine.

Measure the following parameters:

Average fruit weight (g)

Average fruit length (mm)
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Average fruit diameter (mm)

Total yield per vine (kg)

Total Soluble Solids (TSS) (°Brix)

Fruit firmness ( kg/cm ²)

Expected Results:

Based on published data, treatments with CPPU, particularly the dip application at petal fall,

are expected to significantly increase average fruit weight, size (length and diameter), and total

yield compared to the untreated control. A potential trade-off can be a decrease in fruit

firmness.

The following diagram outlines the experimental workflow.
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Experimental workflow for CPPU application on kiwifruit.
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Conclusion
In summary, while 4-Chlorophenylurea and forchlorfenuron (CPPU) share a phenylurea

chemical backbone, their nomenclature reflects a crucial structural difference that dictates their

function. 4-Chlorophenylurea is a chemical precursor, whereas forchlorfenuron is a highly

active plant growth regulator with significant applications in agriculture for improving fruit size

and yield. For researchers and professionals in drug development and agricultural science,

understanding this distinction is essential for the correct application and interpretation of

experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1664162?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

